Cas no 1417789-49-1 (tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)

Technical Introduction: tert-Butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate is a chiral bicyclic amine derivative with a rigid scaffold, offering utility as a key intermediate in pharmaceutical synthesis. Its stereospecific (1S,6R) configuration ensures precise chirality transfer in asymmetric reactions, while the tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The diazabicyclo[4.2.0]octane core provides structural constraint, advantageous for modulating conformational flexibility in drug design. This compound is particularly valuable in the development of bioactive molecules, including protease inhibitors and receptor ligands, due to its balanced reactivity and compatibility with diverse synthetic protocols. High purity and well-defined stereochemistry make it a reliable building block for advanced medicinal chemistry applications.
tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate structure
1417789-49-1 structure
Product Name:tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
CAS No:1417789-49-1
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD21332889
CID:1056890
PubChem ID:25324743
Update Time:2025-05-23

tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (1S,6R)-3-Boc-3,7-diazabicyclo[4.2.0]octane
    • 2-Methyl-2-propanyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carbo xylate
    • cis-3-Boc-3,7-diazabicyclo[4.2.0]octane
    • (1S,6R)-tert-Butyl 3,7-diazabicyclo[4.2.0]octane-3-carboxylate
    • cis-tert-Butyl 3,7-diazabicyclo[4.2.0]octane-3-carboxylate
    • TERT-BUTYL (1S,6R)-3,7-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE
    • SB20147
    • FCH3951262
    • AB0063335
    • V3130
    • 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1,1-dimethylethyl ester
    • (1S,6R)-1,1-Dimethylethyl -3,7-diazabicyclo[4.2.0]octane-3-carboxylate
    • 2716849-34-0
    • MFCD17016496
    • 1250993-51-1
    • cis-3,7-Diaza-bicyclo[4.2.0]octane-3-carboxylic acid tert-butyl ester
    • DB-246769
    • 1417789-49-1
    • A885533
    • SCHEMBL21990270
    • cis-3-Boc-3 pound not7-diazabicyclo[4.2.0]octane
    • AMY20450
    • CS-0132923
    • MFCD21332889
    • 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1,1-dimethylethyl ester, (1S,6R)-
    • DB-361880
    • cis-3-Boc-3,7-Diaza-bicyclo[4.2.0]octane tosylate
    • AKOS022180183
    • AS-32018
    • 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1,1-dimethylethyl ester, (1R,6S)-rel-
    • tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate
    • MDL: MFCD21332889
    • Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-9-8(7-13)6-12-9/h8-9,12H,4-7H2,1-3H3/t8-,9+/m0/s1
    • InChI Key: TUIAJQPTVCSWOB-DTWKUNHWSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@@H]2[C@H](C1)CN2)=O

Computed Properties

  • Exact Mass: 212.15200
  • Monoisotopic Mass: 212.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (5.1 g/l) (25 º C),
  • PSA: 41.57000
  • LogP: 1.48190

tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate Pricemore >>

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Additional information on tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate

tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate: A Comprehensive Overview

tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate is a structurally complex organic compound with the CAS registry number 1417789-49-1. This compound belongs to the class of bicyclic amines and has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals and materials science. The compound's structure is characterized by a bicyclic framework with two nitrogen atoms at positions 3 and 7, creating a rigid and stable molecular architecture.

The synthesis of tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid intermediate. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry at the (1S,6R) configuration, which is critical for the compound's biological activity and selectivity. The use of chiral catalysts and enantioselective reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable applications of tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate is in the field of drug discovery. The compound serves as a valuable building block for constructing bioactive molecules with complex architectures. For instance, researchers have utilized this compound as a precursor for developing novel kinase inhibitors and GPCR modulators, which hold promise for treating various diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the potential of tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate in materials science. Its rigid bicyclic structure makes it an ideal candidate for designing advanced polymers and supramolecular assemblies. For example, scientists have incorporated this compound into self-healing materials and stimuli-responsive systems, demonstrating its versatility in creating functional materials with tailored properties.

In terms of pharmacokinetics, tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate exhibits favorable absorption and bioavailability profiles in preclinical models. This makes it an attractive candidate for further development as a therapeutic agent or a drug delivery vehicle. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications and formulation strategies.

From an environmental perspective, tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate has been shown to degrade efficiently under aerobic conditions, minimizing its ecological footprint. This aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluation techniques, positions it as a key player in future innovations within the chemical sciences.

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